Cas no 52574-08-0 (3-(acetamidomethylsulfanyl)propanoic acid)

• Product Name: 3-(acetamidomethylsulfanyl)propanoic acid
• CAS No: 52574-08-0
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• MDL: MFCD00236748
• CID: 56268
• PubChem ID: 7019598
• Update Time: 2025-10-21

3-(acetamidomethylsulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Acetamidomethylthio)propanoic acid
• Acm-thiopropionic acid
• 3-(acetamidomethylsulfanyl)propanoic acid
• 3-(Acetamido-methylsulfanyl)-propionic acid
• 3-MPA(ACM)
• MPA(Acm)
• S-Acetamidomethyl-3-mercaptopropionic acid
• Acm-thiopropanoic acid
• AmbotzRL-1166
• Mpa(Acm)-OH
• S-Acetamidomethyl-deamino-cysteine;Mpr(Acm)-OH;Mpa(Acm)-OH
• SCHEMBL3496247
• 3-[(acetamidomethyl)sulfanyl]propanoic acid
• DTXSID20427139
• 52574-08-0
• MTYMWQMQMYUQBD-UHFFFAOYSA-N
• FT-0696220
• AKOS006273926
• 3-((Acetamidomethyl)thio)propanoic acid
• S-(ACETYL-AMINOMETHYL)-3-MERCAPTOPROPIONIC ACID
• 3-(Acetylaminomethylsulfanyl)propionic acid (ACM thiopropionic acid)
• 3-(Acetylamino-methylsulfanyl)-propionic acid
• 3-((acetamidomethyl)sulphanyl)propanoic acid
• MFCD00236748
• 3-((Acetamidomethyl)thio)propanoicacid
• A829152
• AS-64360
• F19967
• s-acetamidomethyl-3-mercaptopropionic acid, AldrichCPR
• DB-071550
• S-Acm-ss-Mercaptopropionic Acid
• SAM-5510-PI

• MDL： MFCD00236748
• Inchi： 1S/C6H11NO3S/c1-5(8)7-4-11-3-2-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
• InChI Key： MTYMWQMQMYUQBD-UHFFFAOYSA-N
• SMILES： S(CNC(C)=O)CCC(=O)O

Computed Properties

• Exact Mass: 177.04600
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1830
• Melting Point: 240C
• Boiling Point: 430.1±30.0 °C at 760 mmHg
• Flash Point: 213.9±24.6 °C
• PSA: 91.70000
• LogP: 0.67880
• Sensitiveness: Sensitive to light
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

3-(acetamidomethylsulfanyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-36/37/38-36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：2-8°C

Additional information on 3-(acetamidomethylsulfanyl)propanoic acid

3-(Acetamidomethylsulfanyl)Propanoic Acid: A Comprehensive Overview

3-(Acetamidomethylsulfanyl)propanoic acid, identified by the CAS registry number 52574-08-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a propanoic acid backbone and an acetamidomethylsulfanyl group, has garnered attention due to its potential applications in drug development and as an intermediate in chemical synthesis.

The molecular structure of 3-(acetamidomethylsulfanyl)propanoic acid comprises a three-carbon chain (propanoic acid) with a sulfur atom attached to an acetamide group. This configuration imparts the compound with distinct chemical properties, including moderate acidity and reactivity towards nucleophilic substitution reactions. Recent studies have highlighted its role as a versatile building block in the construction of bioactive molecules, particularly in the design of inhibitors for various enzyme targets.

From a synthetic perspective, 3-(acetamidomethylsulfanyl)propanoic acid can be prepared through several routes, including the reaction of thiourea derivatives with appropriate alkylating agents. The ease of synthesis and the stability of the compound under mild conditions make it an attractive candidate for large-scale production. Moreover, its solubility properties have been optimized for use in both aqueous and organic solvents, enhancing its utility in diverse chemical processes.

In terms of applications, this compound has shown promise in the development of therapeutic agents targeting inflammatory diseases and cancer. For instance, recent research has demonstrated that derivatives of 3-(acetamidomethylsulfanyl)propanoic acid can modulate the activity of key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for anti-inflammatory drug discovery.

Beyond pharmacology, 3-(acetamidomethylsulfanyl)propanoic acid has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and tunable porosity, making them valuable for gas storage and catalysis.

The environmental impact of 3-(acetamidomethylsulfanyl)propanoic acid has also been a topic of recent investigation. Studies have shown that under aerobic conditions, the compound undergoes biodegradation efficiently, reducing its persistence in aquatic environments. This attribute aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 3-(acetamidomethylsulfanyl)propanoic acid, CAS No. 52574-08-0, stands out as a multifaceted compound with applications spanning drug discovery, chemical synthesis, and materials science. Its structural versatility and favorable chemical properties continue to drive innovative research across various disciplines.